![molecular formula C14H15NO B2601282 8,9,10,11-tetrahydroazepino[1,2-b]isoquinolin-5(7H)-one CAS No. 79115-74-5](/img/structure/B2601282.png)
8,9,10,11-tetrahydroazepino[1,2-b]isoquinolin-5(7H)-one
Overview
Description
8,9,10,11-tetrahydroazepino[1,2-b]isoquinolin-5(7H)-one is a useful research compound. Its molecular formula is C14H15NO and its molecular weight is 213.28. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Applications
- The compound "8,9,10,11-tetrahydroazepino[1,2-b]isoquinolin-5(7H)-one" and its derivatives exhibit a wide array of chemical properties useful in synthesis and drug design. Notably, a novel series involving the compound was prepared by condensation, hydrolysis, and cyclization processes, showing promising antitumor activities against human tumor cell lines like hepatocellular carcinoma and mammary gland breast cancer (Mahmoud et al., 2018).
Biological and Medicinal Applications
- Azepino[1,2-b]isoquinolines were utilized in a diastereoselective synthesis aiming at functionalized compounds, forming key structural features of alkaloids like quinocarcin. The synthesis process and the hetero-ene reaction involved are noteworthy for their stereoselectivities, heavily influenced by substitution patterns and the type of Lewis acid (Koepler et al., 2004).
- The compound and its analogues have been a part of significant antifungal research, demonstrating considerable activity against fungal species like Aspergillus niger and Pencillium notatum, positioning them as potential candidates in antifungal treatments (Gupta, 2011).
Properties
IUPAC Name |
8,9,10,11-tetrahydro-7H-azepino[1,2-b]isoquinolin-5-one | |
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InChI |
InChI=1S/C14H15NO/c16-14-13-8-4-3-6-11(13)10-12-7-2-1-5-9-15(12)14/h3-4,6,8,10H,1-2,5,7,9H2 | |
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InChI Key |
ODVMPUWRYDXQHW-UHFFFAOYSA-N | |
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Canonical SMILES |
C1CCC2=CC3=CC=CC=C3C(=O)N2CC1 | |
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Molecular Formula |
C14H15NO | |
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Molecular Weight |
213.27 g/mol | |
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